Cas no 2228167-69-7 (2-amino-1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one)

2-amino-1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one structure
2228167-69-7 structure
Product Name:2-amino-1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one
CAS No:2228167-69-7
MF:C9H10BrN3O
MW:256.099200725555
CID:5856487
PubChem ID:165807243
Update Time:2023-12-27

2-amino-1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-amino-1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one
    • EN300-1915938
    • 2228167-69-7
    • Inchi: 1S/C9H10BrN3O/c10-6-4-12-9(5-1-2-5)13-8(6)7(14)3-11/h4-5H,1-3,11H2
    • InChI Key: NWWMLPJIRHGTHP-UHFFFAOYSA-N
    • SMILES: BrC1C=NC(C2CC2)=NC=1C(CN)=O

Computed Properties

  • Exact Mass: 255.00072g/mol
  • Monoisotopic Mass: 255.00072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 68.9Ų

2-amino-1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1915938-0.05g
2-amino-1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one
2228167-69-7
0.05g
$1393.0 2023-09-17
Enamine
EN300-1915938-0.1g
2-amino-1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one
2228167-69-7
0.1g
$1459.0 2023-09-17
Enamine
EN300-1915938-0.25g
2-amino-1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one
2228167-69-7
0.25g
$1525.0 2023-09-17
Enamine
EN300-1915938-0.5g
2-amino-1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one
2228167-69-7
0.5g
$1591.0 2023-09-17
Enamine
EN300-1915938-1.0g
2-amino-1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one
2228167-69-7
1g
$1658.0 2023-05-31
Enamine
EN300-1915938-2.5g
2-amino-1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one
2228167-69-7
2.5g
$3249.0 2023-09-17
Enamine
EN300-1915938-5.0g
2-amino-1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one
2228167-69-7
5g
$4806.0 2023-05-31
Enamine
EN300-1915938-10.0g
2-amino-1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one
2228167-69-7
10g
$7128.0 2023-05-31
Enamine
EN300-1915938-1g
2-amino-1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one
2228167-69-7
1g
$1658.0 2023-09-17
Enamine
EN300-1915938-5g
2-amino-1-(5-bromo-2-cyclopropylpyrimidin-4-yl)ethan-1-one
2228167-69-7
5g
$4806.0 2023-09-17
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